Cas no 733740-83-5 (trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid)
733740-83-5 structure
Product Name:trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid
CAS No:733740-83-5
MF:C14H16O4
MW:248.274444580078
CID:880235
PubChem ID:24722387
Update Time:2025-09-24
trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1R,2R)-2-(3-methoxybenzoyl)cyclopentane-1-carboxylic acid
- trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid
- MFCD01311207
- TRANS-2-(3-METHOXYBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
- DTXSID50641326
- 733740-83-5
- AKOS016017615
-
- MDL: MFCD01311207
- Inchi: 1S/C14H16O4/c1-18-10-5-2-4-9(8-10)13(15)11-6-3-7-12(11)14(16)17/h2,4-5,8,11-12H,3,6-7H2,1H3,(H,16,17)/t11-,12-/m1/s1
- InChI Key: BBGASWPBIIQSLG-VXGBXAGGSA-N
- SMILES: O=C(C1C=CC=C(C=1)OC)[C@@H]1CCC[C@H]1C(=O)O
Computed Properties
- Exact Mass: 248.10500
- Monoisotopic Mass: 248.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.60000
- LogP: 2.37880
trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T086835-25mg |
trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid |
733740-83-5 | 25mg |
$ 110.00 | 2022-06-03 | ||
| TRC | T086835-50mg |
trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid |
733740-83-5 | 50mg |
$ 180.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625728-1g |
(1R,2R)-2-(3-methoxybenzoyl)cyclopentane-1-carboxylic acid |
733740-83-5 | 98% | 1g |
¥19244.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625728-2g |
(1R,2R)-2-(3-methoxybenzoyl)cyclopentane-1-carboxylic acid |
733740-83-5 | 98% | 2g |
¥27988.00 | 2024-07-28 | |
| Crysdot LLC | CD12038466-1g |
trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid |
733740-83-5 | 95+% | 1g |
$1445 | 2024-07-24 | |
| Crysdot LLC | CD12038466-5g |
trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid |
733740-83-5 | 95+% | 5g |
$3384 | 2024-07-24 | |
| A2B Chem LLC | AH17043-1g |
trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid |
733740-83-5 | >95% | 1g |
$1912.00 | 2024-04-19 | |
| A2B Chem LLC | AH17043-2g |
trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid |
733740-83-5 | >95% | 2g |
$2759.00 | 2024-04-19 | |
| A2B Chem LLC | AH17043-5g |
trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid |
733740-83-5 | >95% | 5g |
$4964.00 | 2024-04-19 |
trans-2-(3-Methoxybenzoyl)cyclopentane-1-carboxylic acid Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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